2-Thiomethyl-4'-thiomorpholinomethyl benzophenone 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone
Brand Name: Vulcanchem
CAS No.: 898782-55-3
VCID: VC2290693
InChI: InChI=1S/C19H21NOS2/c1-22-18-5-3-2-4-17(18)19(21)16-8-6-15(7-9-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
SMILES: CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCSCC3
Molecular Formula: C19H21NOS2
Molecular Weight: 343.5 g/mol

2-Thiomethyl-4'-thiomorpholinomethyl benzophenone

CAS No.: 898782-55-3

Cat. No.: VC2290693

Molecular Formula: C19H21NOS2

Molecular Weight: 343.5 g/mol

* For research use only. Not for human or veterinary use.

2-Thiomethyl-4'-thiomorpholinomethyl benzophenone - 898782-55-3

Specification

CAS No. 898782-55-3
Molecular Formula C19H21NOS2
Molecular Weight 343.5 g/mol
IUPAC Name (2-methylsulfanylphenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
Standard InChI InChI=1S/C19H21NOS2/c1-22-18-5-3-2-4-17(18)19(21)16-8-6-15(7-9-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
Standard InChI Key DUSPMESRLGWMFN-UHFFFAOYSA-N
SMILES CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCSCC3
Canonical SMILES CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCSCC3

Introduction

PropertyValue
CAS Number898782-55-3
Molecular FormulaC19H21NOS2
Molecular Weight343.5 g/mol
IUPAC Name[4-(thiomorpholin-4-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone

The presence of the benzophenone core structure provides a stable scaffold for the compound, while the sulfur-containing substituents impart distinctive chemical characteristics that influence its reactivity and potential biological activities.

Comparison with Related Compounds

Property2-Thiomethyl-4'-thiomorpholinomethyl benzophenone4'-(3-Pyrrolinomethyl)-2-thiomethylbenzophenone
CAS Number898782-55-3898763-95-6
Molecular FormulaC19H21NOS2C19H19NOS
Molecular Weight343.5 g/mol309.4 g/mol
Key FeatureContains thiomorpholino group (with sulfur)Contains pyrrolino group (without sulfur)

This structural difference, particularly the replacement of the thiomorpholino group with a pyrrolino group, results in distinct chemical properties and potentially different biological activities. The additional sulfur atom in the thiomorpholino group of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone may enhance its antimicrobial properties compared to its pyrrolino counterpart, although comparative studies would be needed to confirm this hypothesis.

The structural comparison highlights the importance of specific functional groups in determining the properties and applications of these benzophenone derivatives. It also suggests potential directions for structure-activity relationship studies to optimize desired properties.

Future Research Directions

Further research is needed to fully elucidate the biological mechanisms and therapeutic potential of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone. Several key areas for future investigation include:

  • Detailed studies on its antimicrobial activity, including determination of minimum inhibitory concentrations against various pathogens and investigation of mechanisms of action.

  • Exploration of structure-activity relationships through the synthesis and testing of structural analogs with modifications to the thiomethyl and thiomorpholinomethyl groups.

  • Investigation of potential interactions with biological targets, possibly employing computational methods such as molecular docking to predict binding modes with relevant proteins .

  • Assessment of toxicological profiles to determine safety considerations for potential therapeutic applications.

  • Evaluation of photochemical properties and potential applications in materials science, particularly as photoinitiators or in light-responsive materials.

  • Development of optimized synthesis protocols to enable larger-scale production and further modification of the compound.

These research directions would contribute to a more comprehensive understanding of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone and potentially uncover novel applications in medicine and materials science.

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